Kaolinite
Overview
Description
Kaolinite , also known as kaolin , is a soft, white, naturally occurring clay mineral. Its primary constituent is the mineral kaolinite , accompanied by varying amounts of other minerals such as muscovite , quartz , feldspar , and anatase .
Synthesis Analysis
The formation of kaolinite involves complex geological processes. It typically arises from the weathering of aluminum-rich rocks, such as feldspar and granite. The alteration of these rocks leads to the release of aluminum and silica ions, which subsequently combine to form kaolinite. The process occurs over extended periods, involving hydrothermal alteration, leaching, and sedimentation .
Molecular Structure Analysis
Kaolinite belongs to the group of 1:1 layer silicates . Its crystal structure consists of alternating layers of silicon-oxygen tetrahedra (SiO₄) and aluminum-oxygen octahedra (AlO₆). These layers stack on top of each other, forming a hexagonal lattice. The layers are held together by weak van der Waals forces, resulting in the characteristic plate-like structure of kaolinite. The surface of kaolinite is negatively charged, making it highly reactive with water and other ions .
Chemical Reactions Analysis
Scientific Research Applications
Environmental Decontamination
Kaolinite is widely used in environmental decontamination due to its excellent stability, high specific surface area, and environmental friendliness . It is used as a carrier in photocatalytic technology to overcome limitations of pure photocatalysts . It also aids in the growth and aggregation of nano-Ag disinfectants .
Heavy Metal Adsorption
Kaolinite-based nanomaterials are used for heavy metal adsorption . However, pure kaolinite shows poor surface hydroxyl activity and low cation exchange, leading to poor adsorption selectivity . Therefore, modification methods are carried out to improve its adsorption performance .
Photocatalytic Pollutant Degradation and Disinfection
Kaolinite-based nanomaterials are used in photocatalytic pollutant degradation and disinfection . By using kaolinite as a carrier, the limitations of pure photocatalysts can be overcome .
Nano Silver (Ag) Disinfection
Kaolinite is used in nano silver (Ag) disinfection . The use of kaolinite as a carrier helps overcome the limitation of the growth and aggregation of nanoparticles .
Ceramics, Porcelain, and Pottery Production
The chemical characterization of kaolinite clay suggests potential applications in ceramics, porcelain, and pottery production . It is also used in high-temperature refractories applications .
Paper Coating
Kaolinite is extensively used in paper coating, which requires stringent kaolin specifications . These include brightness, particle size, particle size distribution, particle shape, and rheology .
Exfoliation of Kaolinite
Graphite oxide-assisted high-gravity rotating bed liquid phase exfoliation of kaolinite has been carried out . After exfoliation, the kaolinite sheets become smaller, and some layers curl automatically to form nanoscrolls . This nano-kaolinite hydrophobic sponge is expected to be used in oil spill cleaning, organic solvent and dye adsorption, and other fields .
Surface Modification of Kaolin
The surface groups of kaolinite can be bonded by hydrogen bonding, which promotes the dispersion of kaolinite and its nanosheets, and enhances the exfoliation of kaolinite . The modification mechanisms and methods of kaolinite are discussed, and the application of kaolin in ceramics, paints, plastics, and rubber are also analyzed .
Mechanism of Action
Target of Action
Kaolinite, a clay mineral, primarily targets the gastrointestinal tract when used in medicine . It is also used in various industries, including ceramics, coated paper, and cosmetics . In the environment, kaolinite interacts with ions, organics, and microorganisms, playing critical roles in many geochemical and environmental processes .
Mode of Action
Kaolinite’s mode of action is primarily through adsorption. It adsorbs water, toxins, and bacteria, contributing to firmer stools and reducing fluid loss from diarrhea . In the environment, kaolinite can adsorb and interact with various substances, including pollutants . The anisotropic adsorption characteristics of kaolinite mainly stem from different atomic arrangements along different crystal orientations, forming different electrostatic adsorption and hydrogen bonding effects .
Biochemical Pathways
Kaolinite can activate metabolic pathways of certain microorganisms such as Escherichia coli, including energy metabolism, the biosynthesis of other secondary metabolites, and the metabolism of cofactors and vitamins . This activation can influence the composition of microbial cell membranes, which might be an adaptive strategy of bacterial evolution .
Result of Action
The molecular and cellular effects of kaolinite’s action are primarily seen in its adsorptive properties. Kaolinite can adsorb water, toxins, and bacteria, leading to firmer stools and reduced fluid loss in cases of diarrhea . In the environment, kaolinite can adsorb pollutants, thereby playing a role in environmental decontamination .
Action Environment
The action of kaolinite can be influenced by various environmental factors. For instance, the presence of other minerals and substances can affect kaolinite’s adsorptive properties . Additionally, the pH and ionic strength of the environment can influence the adsorption and desorption of substances on kaolinite .
properties
| { "Design of the Synthesis Pathway": "Kaolinite can be synthesized through hydrothermal synthesis method.", "Starting Materials": [ "Aluminum hydroxide", "Silicon dioxide", "Water" ], "Reaction": [ "Mix aluminum hydroxide and silicon dioxide in water to form a slurry.", "Heat the slurry in a sealed vessel at high temperature and pressure for several hours.", "Cool the mixture and filter the resulting solid.", "Wash the solid with water to remove any impurities.", "Dry the solid at low temperature to obtain kaolinite." ] } | |
CAS RN |
1318-74-7 |
Product Name |
Kaolinite |
Molecular Formula |
Al2H4O9Si2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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